Cas no 923-87-5 (Acetic acid;hexane-1,2,6-triol)
923-87-5 structure
Product Name:Acetic acid;hexane-1,2,6-triol
CAS No:923-87-5
MF:C12H26O9
MW:314.329445362091
CID:2814872
PubChem ID:71445574
Update Time:2025-04-21
Acetic acid;hexane-1,2,6-triol Chemical and Physical Properties
Names and Identifiers
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- DTXSID50854090
- 923-87-5
- Acetic acid--hexane-1,2,6-triol (3/1)
- Acetic acid;hexane-1,2,6-triol
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- Inchi: 1S/C6H14O3.3C2H4O2/c7-4-2-1-3-6(9)5-8;3*1-2(3)4/h6-9H,1-5H2;3*1H3,(H,3,4)
- InChI Key: PPZVJLNZEMFAPB-UHFFFAOYSA-N
- SMILES: OC(CO)CCCCO.OC(C)=O.OC(C)=O.OC(C)=O
Computed Properties
- Exact Mass: 314.15768240Da
- Monoisotopic Mass: 314.15768240Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 87.3
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 173Ų
Acetic acid;hexane-1,2,6-triol Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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